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Compound of Interest

Sodium 3-methyl-2-oxobutanoate-

a7z

cat. No.: B15572222

Compound Name:

In-Depth Technical Guide to Sodium 3-methyl-2-
oxobutanoate-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
experimental applications, and metabolic significance of Sodium 3-methyl-2-oxobutanoate-
d7. This deuterated analog of the endogenous metabolite, 3-methyl-2-oxobutanoate, serves as
a valuable tool in metabolic research, particularly in studies involving branched-chain amino
acid metabolism and as an internal standard for mass spectrometry-based quantification.

Core Chemical Properties

Sodium 3-methyl-2-oxobutanoate-d7 is the deuterium-labeled form of Sodium 3-methyl-2-
oxobutanoate.[1][2] The incorporation of seven deuterium atoms provides a distinct mass shift,
making it an ideal internal standard for isotope dilution mass spectrometry, a technique that
allows for precise and accurate quantification of its non-labeled counterpart in complex
biological matrices.[3]

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of both Sodium 3-
methyl-2-oxobutanoate and its deuterated form, Sodium 3-methyl-2-oxobutanoate-d7.
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Sodium 3-methyl-2-

Property Reference
oxobutanoate
Molecular Formula CsH7NaOs [415]
Molecular Weight 138.10 g/mol [5]1[6]
Exact Mass 138.02928836 Da [6]
CAS Number 3715-29-5 [4]
White to light yellow crystalline
Appearance [7]
powder or crystals
Solubility Soluble in water [6]
Melting Point 220-230 °C (decomposes) [7]
Sodium 3-methyl-2-
Property Reference
oxobutanoate-d7
Molecular Formula CsHD7NaOs Inferred
Molecular Weight 145.14 g/mol Calculated
Exact Mass 145.0732 g/mol Calculated
CAS Number 2483831-46-3 [2]

Isotopic Purity

Typically 298%

Supplier Dependent

Appearance

Solid

Supplier Dependent

Solubility

Soluble in water

Inferred

Metabolic Significance and Signaling Pathways

3-Methyl-2-oxobutanoate, also known as o-ketoisovalerate, is a key intermediate in the

metabolic pathways of the branched-chain amino acid (BCAA) valine. It is also a precursor in

the biosynthesis of pantothenic acid (Vitamin B5), which is essential for the synthesis of

Coenzyme A.[1][8]
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Valine Catabolism

The breakdown of valine involves the transamination of valine to 3-methyl-2-oxobutanoate.
This is followed by oxidative decarboxylation to isobutyryl-CoA, which is further metabolized to
succinyl-CoA and enters the citric acid cycle for energy production.[9]
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Sample Preparation

Biological Sample
(e.g., Plasma)

!

Spike with known amount of
Sodium 3-methyl-2-oxobutanoate-d7

!

Protein Precipitation
& Supernatant Collection

!

Optional Derivatization
(for improved chromatography/ionization)

LC-MS/MS Analysis

Liquid Chromatography
(Separation)

!

Tandem Mass Spectrometry
(Detection & Quantification)

Data Analysis

Calculate Peak Area Ratio
(Analyte / Internal Standard)

!

Determine Concentration
from Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxobutanoate-d77?]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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